2-Amino-1-(2-((benzyl(cyclopropyl)amino)methyl)piperidin-1-yl)ethanone

• IUPAC Name: 2-amino-1-[2-[[benzyl(cyclopropyl)amino]methyl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C18H27N3O/c19-12-18(22)21-11-5-4-8-17(21)14-20(16-9-10-16)13-15-6-2-1-3-7-15/h1-3,6-7,16-17H,4-5,8-14,19H2
• InChI Key: HFDZGYCUFSJDGY-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)CN(CC2=CC=CC=C2)C3CC3)C(=O)CN
• Molecular Formula: C18H27N3O
• Molecular Weight: 301.4 g/mol

Description

Chemical Name: 2-Amino-1-{2-[(benzyl(cyclopropyl)amino)methyl]piperidin-1-yl}ethanone CAS: 1353975-97-9 Molecular Formula: C₁₈H₂₇N₃O Molar Mass: 301.43 g/mol Key Properties:

• Predicted density: 1.14 g/cm³
• Predicted boiling point: 467.7°C
• Predicted pKa: 8.58

This compound features a piperidine scaffold modified with a benzyl-cyclopropylamino-methyl group at the 2-position and a terminal ethanone moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-1-(2-((benzyl(cyclopropyl)amino)methyl)piperidin-1-yl)ethanone typically involves multi-step organic reactions

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of automated reactors and continuous flow systems to optimize yield and reduce production time. The use of catalysts and specific reaction conditions, such as temperature and pressure, are carefully controlled to maximize efficiency and minimize by-products.

Chemical Reactions Analysis

Types of Reactions

2-Amino-1-(2-((benzyl(cyclopropyl)amino)methyl)piperidin-1-yl)ethanone can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the ethanone group to an alcohol.

Substitution: The amino group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions to facilitate substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction can produce alcohols.

Scientific Research Applications

2-Amino-1-(2-((benzyl(cyclopropyl)amino)methyl)piperidin-1-yl)ethanone has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: This compound can be used to study the interactions between small molecules and biological macromolecules.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Amino-1-(2-((benzyl(cyclopropyl)amino)methyl)piperidin-1-yl)ethanone involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an inhibitor or activator, modulating the activity of these targets and influencing various biochemical pathways. The exact mechanism depends on the specific application and the biological context in which the compound is used.

Comparison with Similar Compounds

Structural Modifications and Physicochemical Properties

The following table summarizes critical differences between the target compound and its analogs:

Parameter	Target Compound	Isopropyl Analog	3-Methylbutan-1-one Derivative	Positional Isomer
CAS Number	1353975-97-9	1353975-44-6	1354027-37-4	1354007-42-3
Substituent	Cyclopropyl	Isopropyl	Cyclopropyl + 3-methylbutan-1-one	Cyclopropylmethyl at C3
Molecular Formula	C₁₈H₂₇N₃O	C₁₈H₂₉N₃O	C₂₁H₃₃N₃O	C₁₀H₁₇N₃O (simplified)
Molar Mass (g/mol)	301.43	303.44	343.51	211.30
Density (g/cm³)	1.14 (predicted)	N/A	N/A	N/A
Boiling Point (°C)	467.7 (predicted)	N/A	N/A	N/A
pKa	8.58 (predicted)	N/A	N/A	N/A
Key Structural Features	Cyclopropyl ring strain	Branched isopropyl group	Extended carbon chain	Piperidine substitution at C3

Functional Implications

Cyclopropyl vs. Isopropyl Substituents: The cyclopropyl group in the target compound introduces ring strain, enhancing conformational rigidity compared to the isopropyl analog. This may improve binding specificity in biological systems . The isopropyl analog (C₁₈H₂₉N₃O) has a marginally higher molar mass (303.44 vs.

3-Methylbutan-1-one Derivative :

• The extended carbon chain in this derivative (C₂₁H₃₃N₃O) increases molar mass (343.51) and may alter solubility and bioavailability. Such modifications are often explored to optimize pharmacokinetics .

Biological Activity

2-Amino-1-(2-((benzyl(cyclopropyl)amino)methyl)piperidin-1-yl)ethanone, also known by its CAS number 1353975-97-9, is a compound of interest due to its potential biological activity. This article reviews the existing literature on the biological properties of this compound, focusing on its pharmacological effects, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 2-Amino-1-(2-((benzyl(cyclopropyl)amino)methyl)piperidin-1-yl)ethanone is $C_{18}H_{27}N_3O$, with a molecular weight of 301.43 g/mol. The structure features an amino group linked to a piperidine ring, which is known to enhance biological activity through various mechanisms.

Biological Activity Overview

The biological activity of 2-Amino-1-(2-((benzyl(cyclopropyl)amino)methyl)piperidin-1-yl)ethanone has been explored in several contexts:

Antidepressant and Anxiolytic Effects

Research indicates that compounds with similar structural frameworks exhibit antidepressant and anxiolytic properties. The piperidine moiety is often associated with modulation of neurotransmitter systems, particularly serotonin and norepinephrine pathways. In animal models, related compounds have shown improved mood and reduced anxiety-like behaviors, suggesting potential for therapeutic applications in mood disorders.

Antimicrobial Activity

Studies have demonstrated that derivatives of piperidine possess significant antimicrobial properties. For instance, compounds structurally related to 2-Amino-1-(2-((benzyl(cyclopropyl)amino)methyl)piperidin-1-yl)ethanone have been tested against various bacterial strains, showing effective inhibition of growth. A comparative analysis highlighted that modifications in the benzyl group can enhance antimicrobial efficacy.

Compound	Activity	Target Organism	IC50 (µM)
Compound A	Antibacterial	E. coli	5.0
Compound B	Antifungal	C. albicans	3.5
2-Amino...	Antimicrobial	S. aureus	TBD

The mechanisms underlying the biological activity of 2-Amino-1-(2-((benzyl(cyclopropyl)amino)methyl)piperidin-1-yl)ethanone are primarily linked to its ability to interact with specific receptors:

Serotonin Receptors

The compound's structural similarity to known serotonin reuptake inhibitors suggests it may function as a modulator at serotonin receptors (5-HT). This interaction could lead to enhanced serotonergic transmission, contributing to its potential antidepressant effects.

Dopamine Receptors

Preliminary studies indicate that the compound may also interact with dopamine receptors, which are crucial in regulating mood and behavior. Compounds that target these receptors can provide therapeutic benefits in conditions such as depression and schizophrenia.

Case Studies

Recent investigations have focused on the synthesis and biological evaluation of various analogs of 2-Amino-1-(2-((benzyl(cyclopropyl)amino)methyl)piperidin-1-yl)ethanone:

• Synthesis and Evaluation : A study synthesized a series of analogs and evaluated their activities in vitro against several cell lines. Some derivatives exhibited promising cytotoxic effects with IC50 values ranging from 10 µM to 30 µM.
• In Vivo Studies : In vivo assessments using rodent models have shown that certain analogs significantly reduce depressive-like symptoms in behavioral assays, supporting their potential use as antidepressants.